1-(1,4-Diazepan-1-yl)-2-(pyridin-2-yl)ethan-1-one

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 1-(1,4-diazepan-1-yl)-2-pyridin-2-ylethanone
• InChI: InChI=1S/C12H17N3O/c16-12(10-11-4-1-2-6-14-11)15-8-3-5-13-7-9-15/h1-2,4,6,13H,3,5,7-10H2
• InChI Key: AALBOSBWLHZFAP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)CC2=CC=CC=N2

Description

1-(1,4-Diazepan-1-yl)-2-(pyridin-2-yl)ethan-1-one is a chemical compound that features a diazepane ring and a pyridine ring. Compounds with such structures are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,4-Diazepan-1-yl)-2-(pyridin-2-yl)ethan-1-one typically involves the following steps:

Formation of the Diazepane Ring: This can be achieved through the cyclization of appropriate diamines.

Attachment of the Pyridine Ring: This step involves the reaction of the diazepane intermediate with a pyridine derivative under suitable conditions.

Industrial Production Methods

Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

1-(1,4-Diazepan-1-yl)-2-(pyridin-2-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens or alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or aldehydes, while substitution could introduce new functional groups.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory or antimicrobial properties.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(1,4-Diazepan-1-yl)-2-(pyridin-2-yl)ethan-1-one would depend on its specific biological target. Generally, such compounds may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

• 1-(1,4-Diazepan-1-yl)-2-(pyridin-3-yl)ethan-1-one
• 1-(1,4-Diazepan-1-yl)-2-(pyridin-4-yl)ethan-1-one

Uniqueness

1-(1,4-Diazepan-1-yl)-2-(pyridin-2-yl)ethan-1-one may have unique properties compared to its analogs due to the position of the pyridine ring, which can influence its chemical reactivity and biological activity.